(3S)-3-Amino-3-(4,5-dibromothiophen-2-yl)propanamide

• Molecular Formula: C7H8Br2N2OS
• Molecular Weight: 328.03 g/mol
• IUPAC Name: (3S)-3-amino-3-(4,5-dibromothiophen-2-yl)propanamide
• InChI: InChI=1S/C7H8Br2N2OS/c8-3-1-5(13-7(3)9)4(10)2-6(11)12/h1,4H,2,10H2,(H2,11,12)/t4-/m0/s1
• InChI Key: XPXXMGCSQXXJQF-BYPYZUCNSA-N
• Isomeric SMILES: C1=C(SC(=C1Br)Br)[C@H](CC(=O)N)N
• Canonical SMILES: C1=C(SC(=C1Br)Br)C(CC(=O)N)N

Description

(3S)-3-Amino-3-(4,5-dibromothiophen-2-yl)propanamide is a brominated thiophene derivative with the molecular formula C₇H₈Br₂N₂OS and a molecular weight of 328.02 g/mol . Its CAS registry number is 1604412-30-7, and it is characterized by a stereospecific (3S) configuration at the amino-bearing carbon. The compound features a thiophene ring substituted with bromine atoms at the 4- and 5-positions, coupled with a propanamide side chain.

Comparison with Similar Compounds

Key Properties (Table 1):

Property	Value/Description
Molecular Formula	C₇H₈Br₂N₂OS
Molecular Weight	328.02 g/mol
CAS Number	1604412-30-7
Storage Conditions	Not specified in evidence
Hazard Information	GHS icons, signal words, and hazard declarations are listed but not detailed in the source .

The compound is currently out of stock globally, with suppliers in China, the U.S., India, and Germany offering price quotes exclusively for registered users .

Comparison with Similar Compounds

Below is a generalized discussion of its distinguishing attributes:

Hypothetical Structural Analogs and Key Differences:

Bromine’s larger atomic radius may also influence steric effects and binding interactions in biological systems.

Unsubstituted Thiophene-Propanamide Compounds :

• The absence of bromine substituents would reduce halogen bonding capabilities and alter electronic properties (e.g., reduced electron-withdrawing effects on the thiophene ring).

Non-Stereospecific Amino-Propanamide Derivatives: The (3S) configuration in the target compound may lead to distinct chiral recognition in enzymatic or receptor-mediated processes compared to racemic or (3R) enantiomers.

Limitations in Available Data:

• The evidence provided lacks quantitative data (e.g., solubility, bioactivity, stability) for the target compound or its analogs, precluding a rigorous comparative analysis.
• No information is provided on synthetic routes, pharmacological profiles, or toxicity, which are critical for benchmarking against similar molecules.